Cas no 13222-32-7 (3-(N-methyloctadecanamido)propanoic acid)

• Product Name: 3-(N-methyloctadecanamido)propanoic acid
• CAS No: 13222-32-7
• MF: C₂₂H₄₃NO₃
• MW: 369.581727266312
• MDL: MFCD34183887
• CID: 169823
• PubChem ID: 83243
• Update Time: 2025-04-19

3-(N-methyloctadecanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-methyl-N-(1-oxooctadecyl)-
• N-methyl-N-(1-oxooctadecyl)-beta-alanine
• N-methyl-N-octadecanoyl-beta-alanine
• Einecs 236-194-0
• N-Methyl-N-stearoyl-β-alanine
• 3-(N-methyloctadecanamido)propanoic acid
• Q27286903
• EN300-28254374
• Stearoyl methyl beta-alanine
• 13222-32-7
• SCHEMBL4001004
• 3-[methyl(octadecanoyl)amino]propanoic acid
• UNII-Q22Y197J3V
• DTXSID70157439
• .BETA.-ALANINE, N-METHYL-N-STEAROYL-
• 3-(N-Methylstearamido)propanoic acid
• Q22Y197J3V
• STEAROYL METHYL .BETA.-ALANINE
• .BETA.-ALANINE, N-METHYL-N-(1-OXOOCTADECYL)-
• starbld0002063
• NS00024199

• MDL： MFCD34183887
• Inchi： 1S/C22H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(24)23(2)20-19-22(25)26/h3-20H2,1-2H3,(H,25,26)
• InChI Key： GMHCJCQMNYOULB-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N(C)CCC(=O)O

Computed Properties

• Exact Mass: 369.32449
• Monoisotopic Mass: 369.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.945
• Boiling Point: 505°Cat760mmHg
• Flash Point: 259.2°C
• Refractive Index: 1.471
• PSA: 57.61